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Compound of Interest

Compound Name: Cinnamtannin A2

Cat. No.: B1257778 Get Quote

Researchers, scientists, and drug development professionals handling Cinnamtannin A2 must

adhere to specific disposal procedures to mitigate risks to personnel and the environment. This

guide provides essential, step-by-step information for the safe and compliant disposal of this

compound. Cinnamtannin A2 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Therefore, proper disposal is not just a matter of regulatory

compliance but also of environmental stewardship.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of

Cinnamtannin A2 should occur in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols[1]. In case of accidental ingestion, call a

poison center or doctor immediately[1]. Any spills should be collected promptly to prevent

environmental contamination[1].

Step-by-Step Disposal Protocol
The primary directive for the disposal of Cinnamtannin A2 is to an approved waste disposal

plant[1]. Do not dispose of this chemical down the drain or in regular trash receptacles. The

following steps outline the recommended procedure for its disposal:

Waste Collection:
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Collect all waste Cinnamtannin A2, including unused product and any contaminated

materials (e.g., weighing paper, pipette tips, contaminated gloves), in a designated, clearly

labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

Label the container with "Hazardous Waste," "Cinnamtannin A2," and the relevant hazard

pictograms (e.g., harmful, environmentally hazardous).

Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated, and designated

secondary containment area away from incompatible materials such as strong

acids/alkalis and strong oxidizing/reducing agents[1].

For optimal stability, Cinnamtannin A2 powder should be stored at -20°C[1][2][3][4][5].

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the

Cinnamtannin A2 waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for

Cinnamtannin A2.

Documentation:

Maintain a detailed record of the amount of Cinnamtannin A2 disposed of, the date of

disposal, and the name of the waste disposal company used. This documentation is

crucial for regulatory compliance.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Cinnamtannin A2 is provided in the

table below for easy reference.
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Property Value

CAS Number 86631-38-1[1][2][3][6][7]

Molecular Formula C60H50O24[1][2][3][7]

Molecular Weight 1155.02 g/mol [1][2][7]

Appearance Not specified in available results

Solubility
Soluble in 10% EtOH >> 90% (20% SBE-β-CD

in saline)[2]

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Cinnamtannin A2 disposal procedure,

from initial waste generation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC46514.html
https://file.medchemexpress.com/batch_PDF/HY-N9536/Cinnamtannin-A2-DataSheet-MedChemExpress.pdf
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M32135.pdf
https://phyproof.phytolab.com/en/reference-substances/details/cinnamtannin-a2-83372
https://www.guidechem.com/encyclopedia/cinnamtannin-a2-dic1074323.html
https://dcchemicals.com/msds/MSDS_DC46514.html
https://file.medchemexpress.com/batch_PDF/HY-N9536/Cinnamtannin-A2-DataSheet-MedChemExpress.pdf
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M32135.pdf
https://www.guidechem.com/encyclopedia/cinnamtannin-a2-dic1074323.html
https://dcchemicals.com/msds/MSDS_DC46514.html
https://file.medchemexpress.com/batch_PDF/HY-N9536/Cinnamtannin-A2-DataSheet-MedChemExpress.pdf
https://www.guidechem.com/encyclopedia/cinnamtannin-a2-dic1074323.html
https://file.medchemexpress.com/batch_PDF/HY-N9536/Cinnamtannin-A2-DataSheet-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC46514.html
https://www.benchchem.com/product/b1257778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Waste Generation
(Unused Cinnamtannin A2 & Contaminated Materials)

Step 2: Segregate & Contain
(Use labeled, sealed, compatible container)

Step 3: Label Container
('Hazardous Waste', 'Cinnamtannin A2', Hazard Pictograms)

Step 4: Temporary Storage
(Cool, ventilated, secondary containment)

Step 5: Contact EHS/Licensed Disposal Contractor

Step 6: Provide Safety Data Sheet (SDS) Step 7: Arrange for Waste Pickup

Step 8: Document Disposal
(Amount, date, disposal company) Final Disposal at Approved Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Cinnamtannin A2.

Regulatory Compliance
It is imperative to conduct all disposal activities in accordance with prevailing country, federal,

state, and local regulations[1]. Institutional policies and procedures should also be strictly
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followed. Failure to comply with these regulations can result in significant penalties and

environmental harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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